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Compound of Interest

Compound Name: GN44028

Cat. No.: B607671

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of GN44028, a potent
and orally active Hypoxia-Inducible Factor-1a (HIF-1a) inhibitor, in in vivo mouse studies. The
provided protocols are based on currently available information and standard practices for
cancer models.

Mechanism of Action

GN44028 is a potent inhibitor of HIF-1a with an IC50 of 14 nM.[1] It exerts its effect by
inhibiting the transcriptional activity of HIF-1a, a key regulator of cellular response to hypoxia.
[1] Under hypoxic conditions, typically found in the tumor microenvironment, HIF-1a
stabilization and activation lead to the transcription of genes involved in angiogenesis, glucose
metabolism, and cell survival. GN44028 inhibits this transcriptional activity without affecting the
expression of HIF-1a mRNA, its protein accumulation, or the heterodimerization of HIF-1a and
HIF-1B.[1]

HIF-1a Signaling Pathway

The following diagram illustrates the simplified signaling pathway of HIF-1a and the point of
intervention for GN44028.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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